Cas no 1547-29-1 (3-fluoropyridin-2-ol)

3-Fluoropyridin-2-ol is a fluorinated heterocyclic compound featuring a hydroxyl group at the 2-position and a fluorine substituent at the 3-position of the pyridine ring. This structural motif imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both fluorine and hydroxyl groups enhances its reactivity in cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed transformations. Its electron-withdrawing fluorine atom improves metabolic stability and bioavailability in drug design, while the hydroxyl group offers a versatile handle for further functionalization. The compound exhibits high purity and stability under standard conditions, ensuring reliable performance in synthetic applications. Its utility spans medicinal chemistry, material science, and specialty chemical development.
3-fluoropyridin-2-ol structure
3-fluoropyridin-2-ol structure
Product Name:3-fluoropyridin-2-ol
CAS No:1547-29-1
MF:C5H4FNO
MW:113.089764595032
MDL:MFCD03095042
CID:83772
PubChem ID:2783363
Update Time:2025-07-02

3-fluoropyridin-2-ol Chemical and Physical Properties

Names and Identifiers

    • 3-Fluoro-2-hydroxypyridine
    • 3-Fluoro-2-hydroxypyridine, 3-fluoro-2-pyridone
    • 3-Fluoropyridin-2-ol
    • 3-fluoro-1H-pyridin-2-one
    • CISUDJRBCKKAGX-UHFFFAOYSA-N
    • 3-Fluoropyridin-2(1H)-one
    • 3-Fluoro-pyridin-2-ol
    • fluoropyridone
    • FT-0654649
    • SCHEMBL1010658
    • AKOS005145873
    • CS-W003016
    • EN300-56058
    • CHEMBL4558322
    • 3-Fluoro-2-hydroxypyridine, AldrichCPR
    • AM20070031
    • FT-0647992
    • 2(1H)-PYRIDINONE, 3-FLUORO-
    • MFCD03095042
    • AB13427
    • 2-Hydroxy-3-Fluoropyridine
    • J-512455
    • 1547-29-1
    • AC-2635
    • BCP21977
    • 3-Fluoro-2(1H)-pyridinone
    • 3-Fluoro-2(1H)-pyridone
    • PS-9242
    • A3403
    • Z850327726
    • DTXSID30382609
    • SY002356
    • 3-Fluoro-2-hydroxypyridine,98%
    • DB-024996
    • 3-fluoropyridin-2-ol
    • MDL: MFCD03095042
    • Inchi: 1S/C5H4FNO/c6-4-2-1-3-7-5(4)8/h1-3H,(H,7,8)
    • InChI Key: CISUDJRBCKKAGX-UHFFFAOYSA-N
    • SMILES: FC1=CC=CNC1=O

Computed Properties

  • Exact Mass: 113.02800
  • Monoisotopic Mass: 113.028
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.1A^2
  • XLogP3: 0.5

Experimental Properties

  • Density: 1.6610
  • Melting Point: 157-161℃
  • Boiling Point: 273.1℃ at 760 mmHg
  • Flash Point: 108.5℃
  • Refractive Index: 1.508
  • PSA: 33.12000
  • LogP: 0.92630

3-fluoropyridin-2-ol Security Information

  • Hazard Statement: Irritant
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26
  • Hazardous Material Identification: Xi
  • Safety Term:S26-36/37/39
  • Risk Phrases:R36/37/38
  • HazardClass:IRRITANT

3-fluoropyridin-2-ol Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-fluoropyridin-2-ol Pricemore >>

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3-fluoropyridin-2-ol Production Method

3-fluoropyridin-2-ol Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1547-29-1)3-fluoropyridin-2-ol
Order Number:A3403
Stock Status:in Stock
Quantity:100g/500g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:03
Price ($):248.0/1143.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:1547-29-1)3-Fluoro-2-hydroxypyridine
Order Number:1682621
Stock Status:in Stock
Quantity:Company Customization
Purity:98%
Pricing Information Last Updated:Monday, 14 April 2025 18:21
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:1547-29-1)3-氟-2-羟基吡啶
Order Number:LE1682621
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:32
Price ($):discuss personally
Email:18501500038@163.com

3-fluoropyridin-2-ol Related Literature

  • Subramanyam J. Tantry,Vikas Shinde,Gayathri Balakrishnan,Shankar D. Markad,Amit K. Gupta,Jyothi Bhat,Ashwini Narayan,Anandkumar Raichurkar,Lalit Kumar Jena,Sreevalli Sharma,Naveen Kumar,Robert Nanduri,Sowmya Bharath,Jitendar Reddy,Vijender Panduga,K. R. Prabhakar,Karthikeyan Kandaswamy,Parvinder Kaur,Neela Dinesh,Supreeth Guptha,Ramanatha Saralaya,Manoranjan Panda,Suresh Rudrapatna,Meenakshi Mallya,Harvey Rubin,Takahiro Yano,Khisi Mdluili,Christopher B. Cooper,V. Balasubramanian,Vasan K. Sambandamurthy,Vasanthi Ramachandran,Radha Shandil,Stefan Kavanagh,Shridhar Narayanan,Pravin Iyer,Kakoli Mukherjee,Vinayak P. Hosagrahara,Suresh Solapure,Shahul Hameed P,Sudha Ravishankar Med. Chem. Commun. 2016 7 1022
Recommended suppliers
Amadis Chemical Company Limited
(CAS:1547-29-1)3-fluoropyridin-2-ol
A3403
Purity:99%/99%
Quantity:100g/500g
Price ($):248.0/1143.0
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:1547-29-1)3-Fluoro-2-hydroxypyridine
1682621
Purity:98%
Quantity:Company Customization
Price ($):Inquiry
Email